Cas no 923839-73-0 (2-(chloromethyl)-5-(3-methyl-1-benzofuran-2-yl)-1,3,4-oxadiazole)

• Product Name: 2-(chloromethyl)-5-(3-methyl-1-benzofuran-2-yl)-1,3,4-oxadiazole
• CAS No: 923839-73-0
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• MDL: MFCD08444796
• CID: 3109515
• PubChem ID: 16228233
• Update Time: 2025-04-21

2-(chloromethyl)-5-(3-methyl-1-benzofuran-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-(3-methyl-1-benzofuran-2-yl)-1,3,4-oxadiazole
• Z228588544
• 923839-73-0
• 2-(chloromethyl)-5-(3-methylbenzofuran-2-yl)-1,3,4-oxadiazole
• G58448
• EN300-29635
• AKOS009113501

• MDL： MFCD08444796
• Inchi： 1S/C12H9ClN2O2/c1-7-8-4-2-3-5-9(8)16-11(7)12-15-14-10(6-13)17-12/h2-5H,6H2,1H3
• InChI Key： HWZKGZKPMHOXSV-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C2=C(C)C3C=CC=CC=3O2)O1

Computed Properties

• Exact Mass: 248.0352552Da
• Monoisotopic Mass: 248.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1Ų